Cas no 23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI))
23627-80-7 structure
Product Name:Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
CAS No:23627-80-7
MF:C6H6N4O13
MW:342.130841732025
CID:272594
PubChem ID:141045
Update Time:2025-04-19
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
- (2,4,5-trinitrooxy-7-oxabicyclo[4.1.0]heptan-3-yl) nitrate
- 7-Oxabicyclo[4.1.0]heptane-2,3,4,5-tetrayl tetranitrate
- 1,2-Anhydro-3,4,5,6,-alloinositol tetranitrate
- alpha-Epoxyconduritol e tetranitrate
- 23627-80-7
- .alpha.-Epoxyconduritol e tetranitrate
- DTXSID70946446
-
- Inchi: 1S/C6H6N4O13/c11-7(12)20-3-1-2(19-1)4(21-8(13)14)6(23-10(17)18)5(3)22-9(15)16/h1-6H
- InChI Key: LOVOHJNLPMZKIN-UHFFFAOYSA-N
- SMILES: O1C2C(C(C(C(C12)O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.99308
- Monoisotopic Mass: 341.99313626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 233Ų
Experimental Properties
- PSA: 222.01
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent